Cas no 2137469-99-7 (3,5-Diethyl-6-methyl-1,1-dioxo-1lambda6-thiomorpholine-2-carboxylic acid)

• Product Name: 3,5-Diethyl-6-methyl-1,1-dioxo-1lambda6-thiomorpholine-2-carboxylic acid
• CAS No: 2137469-99-7
• MF: C₁₀H₁₉NO₄S
• MW: 249.327162027359
• CID: 6157120
• PubChem ID: 165788850
• Update Time: 2025-10-29

3,5-Diethyl-6-methyl-1,1-dioxo-1lambda6-thiomorpholine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-739543
• 2137469-99-7
• 3,5-diethyl-6-methyl-1,1-dioxo-1lambda6-thiomorpholine-2-carboxylic acid
• 3,5-Diethyl-6-methyl-1,1-dioxo-1lambda6-thiomorpholine-2-carboxylic acid

• Inchi： 1S/C10H19NO4S/c1-4-7-6(3)16(14,15)9(10(12)13)8(5-2)11-7/h6-9,11H,4-5H2,1-3H3,(H,12,13)
• InChI Key： FQWOOJVEORYBEH-UHFFFAOYSA-N
• SMILES： S1(C(C(=O)O)C(CC)NC(CC)C1C)(=O)=O

Computed Properties

• Exact Mass: 249.10347926g/mol
• Monoisotopic Mass: 249.10347926g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 360
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 91.8Ų

Additional information on 3,5-Diethyl-6-methyl-1,1-dioxo-1lambda6-thiomorpholine-2-carboxylic acid

3,5-Diethyl-6-methyl-1,1-dioxo-1λ6-thiomorpholine-2-carboxylic Acid: A Comprehensive Overview

3,5-Diethyl-6-methyl-1,1-dioxo-1λ6-thiomorpholine-2-carboxylic acid, also known by its CAS number 2137469-99-7, is a complex organic compound with a unique structure that has garnered attention in various fields of chemistry and pharmacology. This compound belongs to the class of thiomorpholines, which are sulfur-containing heterocyclic compounds. The molecule's structure is characterized by a six-membered ring containing one sulfur atom and two oxygen atoms, along with substituents that include ethyl and methyl groups. The carboxylic acid functionality at the 2-position further enhances its chemical versatility.

The synthesis of this compound involves a series of carefully designed reactions, often starting from simpler precursors. Recent advancements in synthetic chemistry have made it possible to achieve higher yields and better purity levels. Researchers have explored various methodologies, including nucleophilic substitutions and oxidation reactions, to construct the thiomorpholine ring system. The use of microwave-assisted synthesis has also been reported, which significantly reduces reaction times while maintaining product quality.

The chemical properties of 3,5-Diethyl-6-methyl-1,1-dioxo-1λ6-thiomorpholine-2-carboxylic acid are heavily influenced by its structural features. The sulfur atom in the ring contributes to its stability and reactivity, while the ethyl and methyl groups provide steric bulk and influence the compound's solubility. The carboxylic acid group imparts acidity and enables the formation of salts or esters, which can be useful in various applications.

In terms of applications, this compound has shown promise in several areas. In the pharmaceutical industry, it has been investigated as a potential lead molecule for drug development. Its ability to form bioactive derivatives makes it a valuable starting material for creating compounds with desired therapeutic effects. Recent studies have focused on its potential as an anti-inflammatory agent and its ability to modulate cellular signaling pathways.

The environmental impact of 3,5-Diethyl-6-methyl-1,1-dioxo-1λ6-thiomorpholine-2-carboxylic acid is another area of interest. Researchers have examined its biodegradability and toxicity profiles under different conditions. Findings suggest that the compound exhibits moderate biodegradability under aerobic conditions but may persist in anaerobic environments. These insights are crucial for assessing its safety and sustainability in industrial and medical applications.

From a structural perspective, the compound's thiomorpholine ring system is reminiscent of other bioactive molecules found in nature. This similarity has led to exploratory studies on its potential as a bioisostere or mimetic in drug design. By replacing certain functional groups or altering substituents, chemists can create analogs with enhanced pharmacokinetic profiles or improved efficacy.

The latest research on this compound has also delved into its interactions with biological systems at the molecular level. Advanced techniques such as X-ray crystallography and computational modeling have been employed to study its binding affinities with target proteins. These studies provide valuable insights into its mechanism of action and guide further optimization efforts.

In conclusion, 3,5-Diethyl-6-methyl-1,1-dioxo-1λ6-thiomorpholine-2-carboxylic acid is a multifaceted compound with significant potential across various scientific domains. Its unique structure, coupled with recent advancements in synthesis and application studies, positions it as an important molecule for future research and development.